Cas no 54127-92-3 (Pyrimidine, 2-chloro-5-(2-methoxyethyl)-)

54127-92-3 structure
Product name:Pyrimidine, 2-chloro-5-(2-methoxyethyl)-
Pyrimidine, 2-chloro-5-(2-methoxyethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2-chloro-5-(2-methoxyethyl)-
- 2-chloro-5-(2-methoxyethyl)pyrimidine
- DTXSID10607847
- 54127-92-3
- SCHEMBL11145787
-
- Inchi: InChI=1S/C7H9ClN2O/c1-11-3-2-6-4-9-7(8)10-5-6/h4-5H,2-3H2,1H3
- InChI Key: UENWVFNBHFTLHK-UHFFFAOYSA-N
- SMILES: COCCC1=CN=C(Cl)N=C1
Computed Properties
- Exact Mass: 172.04047
- Monoisotopic Mass: 172.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35Ų
- XLogP3: 1.3
Experimental Properties
- PSA: 35.01
Pyrimidine, 2-chloro-5-(2-methoxyethyl)- Related Literature
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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Akira Miyazaki,Toshiaki Enoki New J. Chem., 2009,33, 1249-1254
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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4. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
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